Cas no 1309436-65-4 (1,2,4,5-tetrahydro-3H-Pyrido[4,3-b]indol-3-one)

• Product Name: 1,2,4,5-tetrahydro-3H-Pyrido[4,3-b]indol-3-one
• CAS No: 1309436-65-4
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD29039242
• CID: 1104389
• PubChem ID: 122362526
• Update Time: 2025-05-19

1,2,4,5-tetrahydro-3H-Pyrido[4,3-b]indol-3-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-tetrahydro-3H-Pyrido[4,3-b]indol-3-one
• 1H,2H,3H,4H,5H-pyrido[4,3-b]indol-3-one
• 1309436-65-4

• MDL： MFCD29039242
• Inchi： 1S/C11H10N2O/c14-11-5-10-8(6-12-11)7-3-1-2-4-9(7)13-10/h1-4,13H,5-6H2,(H,12,14)
• InChI Key： YJGRXOLWQKUYAG-UHFFFAOYSA-N
• SMILES： O=C1CC2=C(CN1)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.9Ų

Additional information on 1,2,4,5-tetrahydro-3H-Pyrido[4,3-b]indol-3-one

1,2,4,5-Tetrahydro-3H-Pyrido[4,3-b]indol-3-one: A Comprehensive Overview

The compound with CAS No. 1309436-65-4, commonly referred to as 1,2,4,5-tetrahydro-3H-pyrido[4,3-b]indol-3-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinoline derivatives and exhibits a unique structural arrangement that contributes to its diverse biological activities. Recent studies have highlighted its potential in drug discovery and development, particularly in the context of neurodegenerative diseases and cancer therapy.

1,2,4,5-Tetrahydro-3H-pyrido[4,3-b]indol-3-one is characterized by a bicyclic structure consisting of a pyridine ring fused with an indole moiety. This structural feature not only imparts stability to the molecule but also facilitates interactions with various biological targets. Researchers have employed advanced computational methods to elucidate the electronic properties and conformational flexibility of this compound, which are critical for understanding its bioavailability and binding affinity.

One of the most promising applications of 1,2,4,5-tetrahydro-3H-pyrido[4,3-b]indol-3-one lies in its ability to modulate neuroprotective pathways. Studies conducted in vitro and in vivo have demonstrated its potential to inhibit enzymes associated with oxidative stress and inflammation, which are key contributors to neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, this compound has shown selective cytotoxicity against various cancer cell lines, suggesting its role as a lead compound for anticancer drug development.

The synthesis of 1,2,4,5-tetrahydro-3H-pyrido[4,3-b]indol-3-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples of this compound, which is crucial for studying its stereochemical effects on biological activity. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the demands of modern drug discovery.

In terms of pharmacokinetics, 1,2,4-tetrahydro-3H-pyrido[4,b]indol-3-one exhibits favorable absorption profiles in preclinical models. However, further studies are required to optimize its bioavailability and minimize potential off-target effects. Researchers are exploring various strategies such as prodrug design and nanoparticle delivery systems to enhance its therapeutic index.

The structural versatility of 1,tetrahydro-H-pyrido,b-indol-one also makes it an attractive candidate for combinatorial chemistry approaches. By introducing functional groups at specific positions on the molecule's framework researchers can generate libraries of analogs for high-throughput screening. This approach has already yielded several promising derivatives with enhanced potency and selectivity.

From an environmental perspective,the ecological impact of 1,tetrahydro-H-pyrido,b-indol-one remains a topic of interest.According to recent toxicity studies,the compound demonstrates low acute toxicity towards aquatic organisms under standard testing conditions.However,long-term effects and bioaccumulation potential need further investigation to ensure sustainable use in pharmaceutical applications.

In conclusion,1,tetrahydro-H-pyrido,b-indol-one(CAS No. 1,tetrahydro-H-pyrido,b-indol-one) stands out as a compelling molecule with significant potential across multiple therapeutic areas.While there is still much to learn about its mechanisms of action and optimization strategies,the ongoing research efforts highlight its importance in advancing modern medicine.This compound serves as a testament to the power of interdisciplinary collaboration in driving innovation within the chemical sciences.